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Compound of Interest

Compound Name: Nimbidiol

Cat. No.: B2868975

Essential Safety and Handling Guide for
Nimbidiol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
Nimbidiol (CAS: 113332-25-5). The following procedures are designed to ensure the safety of

laboratory personnel and to minimize environmental impact, establishing a foundation of trust
and safety in your research endeavors.

Nimbidiol is a solid diterpenoid derived from the plant Azadirachta indica (neem).[1] While it is
a natural product, it presents specific health and environmental hazards that necessitate
careful handling.

Hazard Identification and Key Data

Nimbidiol is classified as an acute oral toxin and is very toxic to aquatic life with long-lasting
effects.[2] Adherence to the safety protocols outlined below is mandatory to mitigate risks.
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Property Data Source(s)
Chemical Name Nimbidiol

CAS Number 113332-25-5 [1][2]
Molecular Formula C17H2203 [11[2]
Molecular Weight 274.35 g/mol [2]
Physical Form Solid [2]
GHS Hazard Class i)cute Toxicity, Oral (Category Be
Aquatic Hazard, Acute 2]

(Category 1)

Aquatic Hazard, Chronic 2]

(Category 1)

Signal Word Warning [2]
Hazard Statements H302: Harmful if swallowed. [2]
H410: Very toxic to aquatic life 2]

with long lasting effects.

Store at -20°C. Keep container
Storage ) [1]
tightly closed.

Personal Protective Equipment (PPE)

A risk assessment must be conducted for all procedures involving Nimbidiol. The following
PPE is the minimum requirement for handling this compound.[4]

» Hand Protection: Double-gloving with chemical-resistant gloves (e.g., Nitrile, Neoprene) is
required. Gloves must be inspected before use and changed immediately if contamination is
suspected. For prolonged contact or immersion, consult the glove manufacturer's chemical
resistance guide.[3][5]
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e Eye and Face Protection: Chemical splash goggles are mandatory. When there is a
significant risk of splashing or aerosol generation, a face shield must be worn in addition to

goggles.[3]

o Body Protection: A fully buttoned laboratory coat must be worn. For procedures with a higher
risk of contamination, a chemical-resistant apron or disposable coveralls are recommended.

[31[5]

» Footwear: Closed-toe and closed-heel shoes that cover the entire foot are required.[4]
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Preparation Phase

Begin Nimbidiol Handling Task

Assess Risks:
- Quantity of Nimbidiol
- Potential for dust/aerosol
- Splash hazard

l

[Select Minimum Required PPE]

- J

/PPE Donning Sv»equence\

1. Don Lab Coat
(fully buttoned)

2. Don Inner Gloves
(e.g., Nitrile)

3. Don Chemical
Splash Goggles

4. Don Face Shield
(if splash risk exists)

[5. Don Outer Gloves
(e.g., Nitrile/Neoprene)
\_ J

Ready to Handle Nimbidiol

Click to download full resolution via product page

Diagram 1: Personal Protective Equipment (PPE) Donning Workflow for Nimbidiol.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b2868975?utm_src=pdf-body-img
https://www.benchchem.com/product/b2868975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2868975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Operational Plan: Safe Handling and Storage

All manipulations of solid Nimbidiol that could generate dust must be performed within a
certified chemical fume hood or a glovebox to minimize inhalation exposure.[3]

¢ Weighing: Use the tare method for weighing solid Nimbidiol. Add the chemical to a pre-
weighed, sealed container inside a fume hood. Close the container before removing it from
the hood to weigh. If adjustments are needed, return the sealed container to the fume hood
before opening.[4]

e Solutions: Whenever possible, handle Nimbidiol in a solution to minimize the risk of inhaling
dust particles.[4]

o Storage: Store Nimbidiol in its original, tightly sealed container at -20°C in a designated,
clearly labeled area away from incompatible materials.[1]

» Hygiene: After handling, wash hands and forearms thoroughly with soap and water. Do not
eat, drink, or smoke in areas where Nimbidiol is handled.

Experimental Protocol: Spill Decontamination

Due to its high aquatic toxicity, preventing Nimbidiol from entering drains or the environment is
critical.[6] In the event of a spill, follow this protocol immediately.

Objective: To safely clean and decontaminate a small-scale spill (<1 gram) of solid Nimbidiol.
Materials:

» Nimbidiol Spill Kit containing:

o

2 pairs of chemical-resistant gloves (Nitrile or Neoprene)

o

Chemical splash goggles and face shield

[¢]

Disposable lab coat or apron

[e]

Absorbent pads
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[e]

Two sealable, labeled hazardous waste bags

(¢]

Scoop and brush (non-sparking) or forceps

[¢]

Deactivating solution (e.g., 10% sodium hypochlorite, prepared fresh) or a suitable solvent
(e.g., ethanol)

[¢]

"Caution: Spill Cleanup in Progress" sign
Procedure:

e Alert & Evacuate: Immediately alert personnel in the area. If the spill is large or if there is
significant dust, evacuate the immediate area.

e Secure Area: Post the "Caution: Spill Cleanup in Progress" sign to prevent entry.

o Don PPE: Put on a disposable lab coat/apron, splash goggles, face shield, and two pairs of
chemical-resistant gloves.

e Contain Spill:

o If the spill is a solid, carefully cover it with a dry absorbent pad to prevent dust from
becoming airborne. Do not sweep dry powder.

o If the spill is a solution, cover it with absorbent pads, working from the outside in.
o Clean Spill:

o Carefully scoop the solid material or saturated absorbent pads using the scoop/forceps
and place them into the first hazardous waste bag.

e Decontaminate Surface:

o Wipe the spill area with a cloth or absorbent pad soaked in the deactivating solution or
solvent. Start from the outer edge of the spill and work inwards.

o Place all cleaning materials into the first hazardous waste bag.
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o Perform a final wipe of the area with a clean, wet cloth. Place this cloth in the waste bag.

o Package Waste:
o Seal the first hazardous waste bag.
o Place the sealed bag into the second hazardous waste bag and seal it.
o Ensure the outer bag is labeled "Hazardous Waste: Nimbidiol Contaminated Debris."

o Doff PPE & Dispose:

[e]

Remove outer gloves and place them in the hazardous waste bag.

o

Remove the disposable coat/apron, face shield, and goggles.

[¢]

Remove inner gloves and place them in the waste bag.

[e]

Dispose of the sealed waste bag according to institutional and local regulations for
hazardous chemical waste.

o Final Steps: Wash hands and any exposed skin thoroughly with soap and water. Report the
incident to the laboratory supervisor.

Disposal Plan

Under no circumstances should Nimbidiol or its containers be disposed of down the drain or in
regular trash.[6][7] Its high aquatic toxicity poses a significant threat to the environment.

» Waste Generation: All materials contaminated with Nimbidiol, including gloves, absorbent
pads, and empty containers, must be treated as hazardous waste.[8]

» Waste Collection: Collect all Nimbidiol waste in a designated, sealed, and clearly labeled
hazardous waste container. The container must be compatible with the chemical and stored
in a secondary containment tray within a fume hood or designated waste accumulation area.

» Waste Disposal: Dispose of the hazardous waste through your institution's Environmental
Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[6]
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Follow all local, state, and federal regulations.

Waste Generation

Nimbidiol Waste Generated
(e.g., contaminated gloves, vials, spill debris)

Identify as
Hazardous Waste:
- Acute Toxin
- Aquatic Toxin

4 N

Waste Collection & Storage

Place in designated,
sealed, and labeled
Hazardous Waste Container

'

Store container in
secondary containment
(e.g., fume hood, cabinet)

J

4 N

Final Disposal

Y

o] Gt tr DO NOT Dispose in
for Waste Pickup Sink or Regular Trash

- J

Proper & Safe Disposal Complete

Click to download full resolution via product page
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Diagram 2: Nimbidiol Hazardous Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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